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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066 Get Quote

An In-depth Technical Guide to Disperse Red 278

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of the monoazo dye, Disperse Red 278. The information is intended for

researchers, scientists, and professionals in drug development and related fields.

Chemical Identity
Disperse Red 278 is a synthetic dye characterized by the following identifiers:

Identifier Value

C.I. Name Disperse Red 278[1][2]

C.I. Number 113386[1][2]

CAS Registry Number 68248-10-2, 61355-92-8[2]

IUPAC Name

methyl 3-[3-acetamido-N-(3-methoxy-3-

oxopropyl)-4-[(4-

nitrophenyl)diazenyl]anilino]propanoate[3]

Synonyms

Red P-4G, C.I. Disperse Red 278 press cake,

beta-Alanine, N-(3-(acetylamino)-4-(2-(4-

nitrophenyl)diazenyl)phenyl)-N-(3-methoxy-3-

oxopropyl)-, methyl ester[4][5]
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Chemical Structure
The chemical structure of Disperse Red 278 is presented below. It is classified as a monoazo

dye.[1][2]

Chemical Structure of Disperse Red 278

Physicochemical Properties
A summary of the known physical and chemical properties of Disperse Red 278 is provided in

the table below. It is important to note that specific quantitative data for properties such as

melting point, boiling point, and solubility are not readily available in the reviewed literature.

Property Value

Molecular Formula C₂₂H₂₅N₅O₇[1][2]

Molecular Weight 471.46 g/mol [1][2]

Physical Appearance Red powder[3][6]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Fastness Properties
Disperse Red 278 exhibits good to excellent fastness properties on polyester fabric, as

detailed in the following table. The ratings are based on the ISO standards.
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Fastness Test Rating

Light Fastness 5[1][3]

Washing Fastness (Fading) 5[1][3]

Washing Fastness (Staining) 5[1][3]

Ironing Fastness (Fading) 5[1][3]

Ironing Fastness (Staining) 4-5[1][3]

Dry Fastness (Fading) 5[3]

Dry Fastness (Staining) 4-5[3]

Synthesis
The manufacturing process for Disperse Red 278 involves a diazo coupling reaction.[1] The

synthesis pathway begins with the diazotization of 4-nitrobenzenamine. This is followed by the

coupling of the resulting diazonium salt with 3-(N,N-Bis(3-methoxy-3-

oxopropyl)amino)acetylaniline to yield the final Disperse Red 278 dye.[1]

Starting Materials Synthesis Steps

Final Product

4-Nitrobenzenamine Diazotization

3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline Coupling

Diazonium_Salt
forms

Disperse_Red_278

Click to download full resolution via product page

Synthesis workflow of Disperse Red 278.

Experimental Protocols
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Detailed experimental protocols for the synthesis, characterization, or application of Disperse
Red 278 are not extensively available in the public domain. The general procedure for the

synthesis of similar azo dyes involves the diazotization of an aromatic amine in an acidic

medium with sodium nitrite at low temperatures (0-5 °C), followed by the addition of this

diazonium salt solution to a solution of the coupling component. The reaction mixture is

typically stirred for several hours, and the precipitated dye is then filtered, washed, and dried.

Safety and Handling
Specific toxicological data for Disperse Red 278 is not currently available. However, as with

any chemical powder, appropriate safety precautions should be taken to minimize exposure. It

is recommended to handle Disperse Red 278 in a well-ventilated area and to use personal

protective equipment (PPE) such as gloves, safety glasses, and a dust mask to avoid skin

contact and inhalation.

Applications
Disperse Red 278 is primarily used as a disperse dye for coloring synthetic fibers.[1] Its main

applications include the dyeing and printing of polyester and polyester/cotton blended fabrics.

[1][6] It is also suitable for use in plasma printing and for dyeing polyester superfine fibers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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